Cas no 489-41-8 (1H-Cycloprop[e]azulen-4-ol,decahydro-1,1,4,7-tetramethyl-, (1aR,4R,4aR,7R,7aS,7bS)-)

• Product Name: 1H-Cycloprop[e]azulen-4-ol,decahydro-1,1,4,7-tetramethyl-, (1aR,4R,4aR,7R,7aS,7bS)-
• CAS No: 489-41-8
• Molecular Formula: C₁₅H₂₆O
• Molecular Weight: 222.36634
• MDL: MFCD00042615
• CID: 330891
• PubChem ID: 57651169

1H-Cycloprop[e]azulen-4-ol,decahydro-1,1,4,7-tetramethyl-, (1aR,4R,4aR,7R,7aS,7bS)- Properties

Names and Identifiers

• 1H-Cycloprop[e]azulen-4-ol,decahydro-1,1,4,7-tetramethyl-, (1aR,4R,4aR,7R,7aS,7bS)-
• Globulol
• (-)-Globulol
• (−)-Globulol
• GLOBULOL, (-)-(RG)
• 10-Aromadendranol
• (1AR-(1aalpha,4alpha,4aalpha,7alpha,7abeta,7balpha))-decahydro-1,1,4,7-tetramethyl-1H-cycloprop(e)azulen-4-ol
• Q27278826
• 1H-CYCLOPROP(E)AZULEN-4-OL, DECAHYDRO-1,1,4,7-TETRAMETHYL-, (1AR-(1A.ALPHA.,4.ALPHA.,4A.ALPHA.,7.ALPHA.,7A.BETA.,7B.ALPHA.))-
• NS00042446
• NSC-152470
• CHEMBL2171207
• 1H-CYCLOPROP(E)AZULEN-4-OL, DECAHYDRO-1,1,4,7-TETRAMETHYL-, (1AR,4R,4AR,7R,7AS,7BS)-
• CS-0143849
• 489-41-8
• MFCD00042615
• AKOS040760425
• G66H9XM0JK
• HY-N8389
• EINECS 207-696-7
• SCHEMBL60792
• NSC 152470
• (-)-Globulol, >=98.5% (sum of enantiomers, GC)
• CHEBI:167415
• (1aR,4R,4aR,7R,7aS,7bS)-1,1,4,7-tetramethyl-2,3,4a,5,6,7,7a,7b-octahydro-1aH-cyclopropa[e]azulen-4-ol
• DTXSID801318741
• GLOBULOL, (-)-
• (1AR-(1A.ALPHA.,4.ALPHA.,4A.ALPHA.,7.ALPHA.,7A.BETA.,7B.ALPHA.))-DECAHYDRO-1,1,4,7-TETRAMETHYL-1H-CYCLOPROP(E)AZULEN-4-OL
• UNII-G66H9XM0JK
• NSC152470
• AYXPYQRXGNDJFU-UHFFFAOYSA-N
• SCHEMBL2196679
• [1aR-(1aalpha,4beta,4abeta,7alpha,7abeta,7balpha)]-decahydro-1,1,4,7-tetramethyl-1H-cycloprop[e]azulen-4-ol
• DTXSID10862176
• FT-0675832
• 19078-39-8
• AKOS001581316
• Ledol
• AKOS021610575
• 1,1,4,7-tetramethyl-2,3,4a,5,6,7,7a,7b-octahydro-1aH-cyclopropa[e]azulen-4-ol
• 1,1,4,7-tetramethyl-decahydro-1H-cyclopropa[e]azulen-4-ol
• (.+/-.)-Globulol
• FT-0773013
• 1,1,4,7-Tetramethyldecahydro-1H-cyclopropa[e]azulen-4-ol
• 1,1,4,7-Tetramethyldecahydro-1H-cyclopropa[e]azulen-4-ol, (1a.alpha.,4.alpha.,4a.alpha.,7.alpha.,7a.beta.,7b.alpha.)-
• 1,1,4,7-Tetramethyldecahydro-1H-cyclopropa(e)azulen-4-ol, (1aalpha,4alpha,4aalpha,7alpha,7abeta,7balpha)-
• AYXPYQRXGNDJFU-QTPLKFIXSA-N
• 1H-Cycloprop(e)azulen-4-ol, decahydro-1,1,4,7-tetramethyl-, (1aR-(1aalpha,4alpha,4aalpha,7alpha,7abeta,7balpha))-
• [1aR-(1aalpha,4alpha,4aalpha,7alpha,7abeta,7balpha)]-decahydro-1,1,4,7-tetramethyl-1H-cycloprop[e]azulen-4-ol
• 1H-Cycloprop[e]azulen-4-ol, decahydro-1,1,4,7-tetramethyl-, [1aR-(1a.alpha.,4.alpha.,4a.alpha.,7.alpha.,7a.beta.,7b.alpha.)]-
• (+/-)-Globulol

• MDL： MFCD00042615
• InChIKey： AYXPYQRXGNDJFU-QTPLKFIXSA-N
• Inchi： InChI=1S/C15H26O/c1-9-5-6-10-12(9)13-11(14(13,2)3)7-8-15(10,4)16/h9-13,16H,5-8H2,1-4H3/t9-,10-,11-,12-,13-,15-/m1/s1
• SMILES： C[C@@H]1CC[C@@H]2[C@@H]1[C@@H]1C(C)(C)[C@@H]1CC[C@@]2(C)O

Computed Properties

• Exact Mass: 222.19800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 222.198
• Heavy Atom Count: 16
• Complexity: 309
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 3.46570
• PSA: 20.23000
• Refractive Index: 1.492
• Boiling Point: 283°C
• Melting Point: 87-89 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 123.1±10.9 °C
• Color/Form: Powder
• Optical Activity: [α]/D -45±2°, c = 2 in diethyl ether
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids 5,10-cycloaromadendrane sesquiterpenoids